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Compound of Interest

Compound Name: Edetate sodium tetrahydrate

CAS No.: 13235-36-4

Cat. No.: B079266 Get Quote

Executive Summary
This guide provides a rigorous technical comparison between Tetrasodium EDTA Tetrahydrate

and Anhydrous Tetrasodium EDTA. While both share the same active chelating moiety

(ethylenediaminetetraacetate anion), their physicochemical behaviors—specifically regarding

stoichiometry, hygroscopicity, and processing thermodynamics—diverge significantly.

Key Takeaway: The choice between the tetrahydrate and anhydrous forms is rarely about

chelation efficiency (which is identical per mole of active moiety) and almost exclusively about

process engineering (flowability, caking risks) and stoichiometric precision (water mass

correction).

Critical Nomenclature & Safety Warning
⚠ CRITICAL FORMULATION ALERT: In pharmaceutical and chemical nomenclature, the term

"Edetate Sodium" is frequently ambiguous.

Edetate Sodium (USP/EP): Typically refers to Edetate Disodium (Na₂EDTA), which yields a

pH of 4.0–6.0.

Tetrasodium EDTA: Refers to the fully neutralized salt (Na₄EDTA), which yields a pH of 10.0–

11.5.
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Do not substitute Disodium for Tetrasodium. The pH shift from ~5 to ~11 can induce immediate

precipitation of acid-sensitive APIs or degradation of preservatives. This guide focuses strictly

on the Tetrasodium salt forms.

Physicochemical Profile: The Core Comparison
The following data consolidates the structural and physical differences required for accurate

substitution calculations.

Feature
Tetrasodium EDTA
Tetrahydrate

Anhydrous Tetrasodium
EDTA

CAS Number 13235-36-4 64-02-8

Molecular Formula C₁₀H₁₂N₂O₈Na₄[1][2] · 4H₂O C₁₀H₁₂N₂O₈Na₄

Molecular Weight 452.23 g/mol 380.17 g/mol

Active Moiety Content ~84.1% (by weight) 100% (theoretical)

Physical State Crystalline Powder (White) Crystalline Powder / Granules

Hygroscopicity Low (Stable Hydrate)
Moderate to High

(Hygroscopic)

pH (1% w/v) 10.5 – 11.5 10.5 – 11.5

Solubility (Water) High (~1000 g/L) High (Dissolves rapidly)

Primary Utility
General aqueous formulations,

buffers

Dry blends, water-sensitive

solids

Stoichiometric Conversion Factor
To replace Anhydrous Tetrasodium EDTA with the Tetrahydrate form in a protocol, multiply the

mass by 1.19.

Functional Analysis & Selection Logic
Stability and Hygroscopicity
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Tetrahydrate: This is the thermodynamically stable form under standard ambient conditions.

The four water molecules are integrated into the crystal lattice, making the powder free-

flowing and resistant to caking unless exposed to extreme humidity (>80% RH).

Anhydrous: Being a high-energy state relative to the hydrate, the anhydrous salt acts as a

desiccant. Upon exposure to atmospheric moisture, it will absorb water to transition toward

the hydrated state.

Risk:[3] In open-handling environments, anhydrous powder can clump or "brick," leading

to dosing errors in automated hoppers.

Dissolution Thermodynamics
Anhydrous: Dissolution is often slightly exothermic as the lattice energy is broken and

hydration spheres form. It dissolves more rapidly per unit mass but requires vigorous

agitation to prevent the formation of a viscous "gel layer" on the particle surface if added too

quickly.

Tetrahydrate: Dissolution is endothermic or neutral. It disperses easily with less risk of

localized gelling.

Decision Matrix: Which Salt to Choose?
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Figure 1: Decision tree for selecting between Hydrated and Anhydrous Tetrasodium EDTA

based on formulation constraints.

Chelation Mechanism
Regardless of the initial salt form, once dissolved, the active species is the

ethylenediaminetetraacetate anion (

). The chelation strength is pH-dependent.

Mechanism: The

ligand acts as a hexadentate chelator, wrapping around metal cations (e.g.,

,

,
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) through four oxygen atoms (carboxylate groups) and two nitrogen atoms.

Stability Constant (

): The formation constant is highest in alkaline conditions (pH > 10), which is the native pH of
Tetrasodium EDTA. This makes it superior to Disodium EDTA for sequestering metals in
soaps, detergents, and alkaline buffers.

Metal Ion
(M++)

Stable
Chelate Complex

EDTA Anion
(Ligand)

 4 Oxygen Bonds
 2 Nitrogen Bonds

Click to download full resolution via product page

Figure 2: Simplified chelation interaction where the ligand encapsulates the metal ion.

Analytical Protocol: Complexometric Assay
To verify the purity of either salt, a complexometric titration with Zinc Sulfate is the gold

standard.

Methodology: Complexometric Titration
Objective: Determine the % Assay of

(Anhydrous basis).

Reagents:

Titrant: 0.1 M Zinc Sulfate (

) VS.

Buffer: Ammonia-Ammonium Chloride Buffer (pH 10.0).
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Indicator: Eriochrome Black T (EBT).

Step-by-Step Protocol:

Weighing: Accurately weigh ~200 mg of the sample (Tetrahydrate or Anhydrous).

Dissolution: Dissolve in 100 mL of deionized water.

Buffering: Add 5 mL of pH 10 Ammonia buffer.

Note: The pH must be maintained at 10 ± 0.1 for the indicator to transition sharply.

Indicator: Add ~50 mg of EBT triturate (1:100 in NaCl). The solution turns Deep Wine Red.

Titration: Titrate with 0.1 M

until the color changes from Red to Pure Blue.

Calculation:

Use

for Anhydrous calculations.

Use

for Tetrahydrate calculations.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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